Cas no 10262-69-8 (Maprotiline)

• Product Name: Maprotiline
• CAS No: 10262-69-8
• MF: C₂₀H₂₃N
• MW: 277.40332531929
• MDL: MFCD00661057
• CID: 48484
• PubChem ID: 4011
• Update Time: 2025-09-20

Maprotiline Chemical and Physical Properties

Names and Identifiers

• 3-(9,10-Dihydro-9,10-ethanoanthracen-9-yl)-N-methylpropan-1-amine
• N-Methyl-9,10-ethanoanthracene-9(10H)-propanamine
• Maprotiline
• [14C]-Maprotiline
• 9-[3-(methylamino)propyl]-9,10-dihydro-9,10-ethanoanthracene
• Deprilept
• Dibencycladine
• Maprotilin
• Maprotilina
• Maprotilina [INN-Spanish]
• Maprotilinum
• Maprotilinum [INN-Latin]
• Maprotylina
• Maprotylina [Polish]
• 276-Ba
• Ludiomil
• Maprotyline
• n-methyl-10-ethanoanthracene-9(10h)-propylamine
• N-Methyl-9,10-ethanoanthracene-9(10H)-propylamine
• 9,10-Ethanoanthracene-9(10H)-propylamine, N-methyl-
• Maprotiline (base and/or unspecified salts)
• MAPROTILINE [USAN]
• NCGC00024886-02
• GTPL2402
• NCGC00015708-07
• NCGC00015708-12
• MAPROTILINE [MI]
• SDCCGSBI-0050789.P005
• N-methyl-3-(1-tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaenyl)propan-1-amine
• Prestwick0_000346
• SPBio_000218
• 2,6-dimethoxbenzoylacetonitrile
• Spectrum3_000483
• MAPROTILINE [MART.]
• IDI1_000891
• NCGC00015708-25
• NCGC00018217-01
• BRD-K03319035-003-02-7
• EN300-297414
• Spectrum5_000918
• NINDS_000891
• BRD-K03319035-001-01-3
• NCGC00015708-15
• Spectrum_000887
• KBio2_003935
• NCGC00024886-01
• N-Methyl-9,10-ethanoanthracene-9(10H)-propanamine;N-Methyl-9,10-ethanoanthracene-9(10H)-propanamine
• NCGC00015708-05
• AKOS005530670
• Lopac0_000812
• D02566
• MAPROTILINE [VANDF]
• SBI-0050789.P003
• Tocris-0935
• EINECS 233-599-4
• NCGC00015708-09
• DTXCID5025029
• CHEMBL21731
• NCGC00015708-08
• Tox21_110200
• Prestwick3_000346
• CCG-204896
• 9,10-Ethanoanthracene-9(10H)-propanamine, N-methyl-
• Spectrum4_000035
• HMS2089K11
• J-000745
• SCHEMBL121015
• AB00514665
• BPBio1_000453
• NCGC00015708-17
• SCHEMBL33993
• 10262-69-8
• 2U1W68TROF
• SMP1_000169
• BA-34276 FREE BASE
• AR-111
• DB00934
• NCGC00015708-11
• Maprotiline (USAN)
• KBio2_006503
• NCGC00015708-13
• SPBio_002332
• SCHEMBL21994200
• NCGC00015708-03
• KBio1_000891
• AB00053679_35
• BSPBio_001945
• NCGC00015708-06
• Q418361
• BDBM50378025
• Dibencycladine, Deprilept, Ludiomil
• NCGC00015708-10
• HY-B0444A
• methyl({3-[(1r)-tetracyclo[6.6.2.0^{2,7}.0^{9,14}]hexadeca-2(7),3,5,9(14),10,12-hexaen-1-yl]propyl})amine
• QSLMDECMDJKHMQ-UHFFFAOYSA-N
• Prestwick1_000346
• BA-34,276 FREE BASE
• AB01275432-01
• Maprotiline [USAN:INN:BAN]
• Prestwick2_000346
• BSPBio_000411
• DTXSID7045029
• KBio3_001445
• Tox21_110200_1
• NCGC00024886-03
• AB00053679-33
• KBioSS_001367
• CHEBI:6690
• NCGC00015708-02
• CAS-10347-81-6
• CHEMBL1201257
• EN300-226729
• DivK1c_000891
• BRD-K25433859-003-14-8
• AB00053679_34
• Spectrum2_000139
• methyl(3-{tetracyclo[6.6.2.0^{2,7}.0^{9,14}]hexadeca-2(7),3,5,9(14),10,12-hexaen-1-yl}propyl)amine
• NCGC00015708-04
• AC-12507
• BDBM50101973
• CS-0013653
• L001173
• BRD-K25433859-003-11-4
• Lopac-M-9651
• CAS-10262-69-8
• C07107
• PD132485
• NCGC00016691-01
• 3-(9,10-Dihydro-9,10-ethanoanthracen-9-yl)propylmethylamine
• MAPROTILINE [INN]
• MLS001201766
• NS00009793
• SMR000641863
• UNII-2U1W68TROF
• NCGC00015708-01
• HMS2962E12
• NCGC00015708-19
• MAPROTILINE [WHO-DD]
• KBio2_001367
• BA-34,276 [AS HYDROCHLORIDE]
• KBioGR_000469
• BRN 2385493
• BA-34276 [As Hydrochloride]
• methyl(3-(tetracyclo(6.6.2.02,7.09,14)hexadeca-2,4,6,9,11,13-hexaen-1-yl)propyl)amine
• 3-(9,10-ethanoanthracen-9(10H)-yl)-N-methylpropan-1-amine
• Maprotilina (INN-Spanish)
• Ludiomil (TN)
• BRD-K25433859-003-24-7
• DA-75318
• N06AA21
• G78229
• methyl(3-{tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaen-1-yl}propyl)amine
• STK711156
• BA-34,276 (AS HYDROCHLORIDE)
• BRD-K25433859-003-23-9
• BBL010079
• methyl(3-(tetracyclo(6.6.2.0^(2,7).0^(9,14))hexadeca-2(7),3,5,9(14),10,12-hexaen-1-yl)propyl)amine
• BRD-K25433859-003-25-4
• Maprotilinum (INN-Latin)
• MAPROTILINE (MART.)

• MDL： MFCD00661057
• Inchi： 1S/C20H23N/c1-21-14-6-12-20-13-11-15(16-7-2-4-9-18(16)20)17-8-3-5-10-19(17)20/h2-5,7-10,15,21H,6,11-14H2,1H3
• InChI Key： QSLMDECMDJKHMQ-UHFFFAOYSA-N
• SMILES： N(C)CCCC12C3C=CC=CC=3C(C3C=CC=CC1=3)CC2

Computed Properties

• Exact Mass: 277.18300
• Monoisotopic Mass: 277.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 0.9801 (rough estimate)
• Melting Point: 92-94°
• Boiling Point: 410.26°C (rough estimate)
• Refractive Index: 1.4900 (estimate)
• PSA: 12.03000
• LogP: 4.60230
• Solubility: It is easily soluble in chloroform, slightly soluble in methanol \ ethanol \ glacial acetic acid, poorly soluble in water \ sec butanol, and almost insoluble in ethyl acetate \ petroleum ether

Maprotiline Security Information

• Hazardous Material transportation number：3249
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes